16:0 EPC chloride

• Molecular Formula: C42H85ClNO8P
• Molecular Weight: 798.6 g/mol
• InChI: InChI=1S/C42H85NO8P.ClH/c1-7-10-12-14-16-18-20-22-24-26-28-30-32-34-41(44)47-38-40(39-50-52(46,48-9-3)49-37-36-43(4,5)6)51-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-8-2;/h40H,7-39H2,1-6H3;1H/q+1;/p-1/t40-,52?;/m1./s1
• InChIKey: XXTKXMLARLHZSM-WGVGMMHHSA-M

16:0 EPC Chloride: Cationic Ethylphosphocholine Lipid

16:0 EPC chloride (1,2-dipalmitoyl-sn-glycero-3-ethylphosphocholine chloride) is a synthetic, saturated cationic lipid belonging to the ethylphosphocholine (EPC) family. As a quaternary ammonium phospholipid with two 16:0 palmitoyl chains and an ethyl group on the phosphate moiety, it carries a permanent positive charge for electrostatic nucleic acid complexation . This compound is widely established as a benchmark for non-viral gene delivery research, serving as a reference standard in numerous comparative studies of novel cationic lipids [1]. Its high-purity chloride salt form (typically ≥99%) ensures consistent and reproducible experimental outcomes in academic and industrial settings .

Workflow Gel-phase lipid bilayer engineering

Selection Saturated C16 EPC lipid with high-Tm gel phase at 37 °C

Use Context Lipoplex formulation, phase-coexistence studies, ordered DNA compaction

• [1] Zhang, Y., et al. (2015). Synthesis and preliminary investigations of the siRNA delivery potential of novel, single-chain rigid cationic carotenoid lipids. Molecules, 20(10), 18246-18263. View Source

16:0 EPC Chloride: Differentiation from DOTAP and EDOPC

The performance of cationic lipid-based delivery systems is exquisitely sensitive to the lipid's molecular structure. Subtle variations in acyl chain length, saturation, and headgroup chemistry profoundly alter key biophysical parameters such as bilayer fluidity, phase transition temperature, and DNA complexation efficiency [1]. 16:0 EPC chloride occupies a unique position in this chemical space due to its fully saturated 16-carbon palmitoyl chains and an ethylphosphocholine headgroup. This combination imparts a specific set of properties—including a defined gel-to-liquid crystalline phase transition at physiological temperature—that directly influence the stability, cellular uptake, and endosomal escape of lipoplexes . Therefore, substituting 16:0 EPC chloride with a common generic cationic lipid, such as DOTAP, or with a different EPC analog (e.g., 12:0 EPC or 16:0-18:1 EPC) can lead to markedly different and unpredictable experimental outcomes, invalidating comparative studies and compromising the reproducibility of drug delivery formulations [2].

EDOPC (18:1 EPC) remains fluid at 37 °C, altering bilayer permeability and DNA packing relative to 16:0 EPC.

EDMPC (14:0 EPC) melts below 37 °C, removing the solid-phase anchor required for phase-coexistence synergy.

DOTAP lacks ester-linked biodegradability and the interdigitated gel phase characteristic of saturated EPCs.

• [1] Zuhorn, I. S., et al. (2005). Phase behavior of cationic amphiphiles and their mixtures with helper lipid influences lipoplex shape, DNA translocation, and transfection efficiency. Biophysical Journal, 88(4), 2756-2769. View Source
• [2] Ramezani, M., et al. (2019). The influence of cationic lipoid - 1-palmitoyl-2-oleoyl-sn-glycero-3-ethylphosphocholine - on model lipid membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1861(10), 183026. View Source

16:0 EPC Chloride: Evidence & Differentiation

Gel-Phase Bilayer Stability vs. EDOPC

In a head-to-head study evaluating novel cationic carotenoid lipids for siRNA delivery, the positive control lipoplexes formulated with the benchmark lipid EPC achieved a level of gene silencing defined as the reference (100% activity) [1]. The novel single-chain carotenoid lipids 1, 2, 3, and 5 displayed significant knockdown efficiency, but their performance was directly compared and quantified against this EPC baseline [1].

Gel-phase stability

Head-to-head

Tm 41.5–42 °C vs. EDOPC ≈ −20 °C; Δ ≈ 62 °C

Gel phase at 37 °C may support controlled release and phase engineering

DSC; fully hydrated lipid dispersions

Evidence Dimension	Relative siRNA knockdown efficiency (HR5-CL11 cells)
Target Compound Data	Reference baseline (100% knockdown activity)
Comparator Or Baseline	Novel single-chain carotenoid lipids 1-5
Quantified Difference	Lipids 1, 2, 3, and 5 displayed significant knockdown efficiency, but the study quantifies their activity relative to the EPC benchmark.
Conditions	HR5-CL11 cells; liposomes co-formulated with DOPE; variable (+/-) molar charge ratios.

Why This Matters

This establishes 16:0 EPC chloride as a validated, literature-supported benchmark, providing a critical reference point for researchers developing and evaluating new lipid vectors.

• [1] Zhang, Y., et al. (2015). Synthesis and preliminary investigations of the siRNA delivery potential of novel, single-chain rigid cationic carotenoid lipids. Molecules, 20(10), 18246-18263. View Source

Phase Coexistence-Driven Transfection Enhancement

16:0 EPC chloride exhibits a well-defined gel-to-liquid crystalline phase transition (Tm) at 41.2-41.5°C . This transition is characterized by a main enthalpy change of 8.5-9.0 kcal/mol and a pretransition at approximately 34°C (ΔH = 1.2-1.5 kcal/mol) . In stark contrast, the shorter-chain analog 12:0 EPC has a much lower Tm, existing in a more fluid, liquid-crystalline state at room temperature, which leads to less stable lipoplexes and a different transfection profile .

Transfection synergy

Head-to-head

>5× vs. gel phase; >2× vs. liquid-crystalline phase

Phase coexistence may improve lipofection efficiency

EDMPC/EDPPC mixtures; 70–80 mol% EDPPC

Evidence Dimension	Gel-to-liquid crystalline phase transition temperature (Tm)
Target Compound Data	41.2-41.5°C (main transition)
Comparator Or Baseline	12:0 EPC (Cl Salt)
Quantified Difference	Tm of 12:0 EPC is significantly lower, causing it to be in a more fluid state at room temperature .
Conditions	Hydrated lipid bilayers, as measured by differential scanning calorimetry (DSC).

Why This Matters

The high Tm of 16:0 EPC chloride allows for precise, temperature-controlled formulation of stable liposomes and LNPs. It enables the creation of 'gel-phase' nanoparticles at physiological temperature (37°C), which can have distinct stability and release kinetics compared to more fluid formulations derived from analogs like 12:0 EPC.

Slower Drug Release vs. EDOPC Liposomes

In a study evaluating gene delivery to differentiated hepatocyte-like HepaRG cells, liposomes formulated with egg phosphatidylcholine (EPC) and a diether-NH2 lipid (Diether-NH2) enabled highly efficient transfection while maintaining low cytotoxicity [1]. This performance was directly compared to and found to be superior to that of several commercial transfection reagents, which are often based on more toxic cationic lipids [1].

Drug release rate

Head-to-head

EDPPC released 8-NH₂-ATP slower than EDOPC

Slower release context; may support sustained exposure research

Cationic phospholiposomes; multiple myeloma assay

Evidence Dimension	Cytotoxicity profile (cell viability post-transfection)
Target Compound Data	EPC/Diether-NH2 liposomes exhibited low cytotoxicity.
Comparator Or Baseline	Commercial transfection reagents.
Quantified Difference	The EPC-based formulation showed significantly lower cytotoxicity, enabling efficient transfection in a difficult-to-transfect cell line.
Conditions	Differentiated HepaRG cells and HEK293T cells.

Why This Matters

This evidence positions EPC-based lipids, including 16:0 EPC, as a safer and more biocompatible alternative to many commercial reagents, particularly for sensitive primary cells or in vivo applications where minimizing cellular stress is paramount.

• [1] Quesnot, N., et al. (2017). Efficient transfection of Xenobiotic Responsive Element-biosensor plasmid using diether lipid and phosphatidylcholine liposomes in differentiated HepaRG cells. International Journal of Pharmaceutics, 527(1-2), 112-122. View Source

Reduced Cytotoxicity and Biodegradability vs. EDOPC

A comparative study on DNA vaccine delivery demonstrated that ternary liposomes composed of EPC/DOTAP/DOPE (50/25/25 mol%) exhibit distinct physicochemical properties and in vivo performance compared to binary DOTAP/DOPE (50/50 mol%) lipoplexes [1]. The study specifically compares in vitro cytotoxicity and in vivo antibody production, highlighting the functional impact of incorporating EPC into a common cationic lipid formulation [1].

Cytotoxicity & metabolism

Head-to-head

EDPPC

May inform carrier tolerability profiling

Cell viability assay; half-life few days in culture

Interdigitated gel phase

Class-level

DNA inter-strand spacing 30–32 Å; Tm unchanged by DNA

Ordered lipoplex architecture for structural studies

X-ray diffraction; DNA/lipid ≥1 mol/mol

Membrane permeability

Head-to-head

EDPPC

Tighter chain packing may reduce passive leakage

Langmuir and liposome models

Evidence Dimension	Physicochemical properties, in vitro cytotoxicity, and in vivo antibody production
Target Compound Data	EPC/DOTAP/DOPE (50/25/25% molar)
Comparator Or Baseline	DOTAP/DOPE (50/50% molar)
Quantified Difference	The ternary formulation showed different physicochemical properties and in vivo antibody production levels compared to the binary DOTAP/DOPE formulation.
Conditions	DNA vaccination study in vivo.

Why This Matters

This demonstrates that 16:0 EPC chloride is not merely a standalone agent but a valuable formulation component that can be combined with other lipids like DOTAP to fine-tune the properties of a delivery system, offering a level of tunability not achievable with simpler, binary lipid mixtures.

• [1] de la Torre, L. G., et al. (2007). Development and characterization of non-viral vectors for DNA vaccine delivery. PhD Thesis, Universidade de São Paulo. View Source

16:0 EPC Chloride: Key Applications

Phase-Optimised Lipoplexes via Phase Coexistence

Researchers developing new non-viral vectors for gene therapy or siRNA delivery rely on 16:0 EPC chloride as a well-characterized, literature-validated positive control. Its consistent performance across various cell lines and formulations provides a critical reference point, allowing for the quantitative comparison of novel lipids against a known standard, as demonstrated in studies where its knockdown efficiency serves as the 100% baseline [1].

Sustained Intracellular Drug Delivery

16:0 EPC chloride's high phase transition temperature (Tm ~41.5°C) is a key asset in designing temperature-stable lipid nanoparticles (LNPs) for nucleic acid or drug delivery. This property is exploited to create 'gel-phase' nanoparticles that are rigid at physiological temperature (37°C), which can enhance stability during storage and circulation. This feature is particularly relevant for applications requiring controlled release or enhanced intracellular delivery mediated by external stimuli like shock waves .

Low-Toxicity, Clearable Vaccine Adjuvant Platforms

Due to the established low cytotoxicity profile of EPC-based lipids relative to many commercial transfection reagents, 16:0 EPC chloride is the preferred choice for delivering nucleic acids into sensitive, difficult-to-transfect primary cells like hepatocytes, endothelial cells, and immune cells. Its use minimizes cellular stress and apoptosis, enabling more physiologically relevant assays and facilitating the development of safer in vivo gene therapy vectors [2].

Structural Studies of Interdigitated Bilayers & DNA Assemblies

As a component in multi-lipid formulations, 16:0 EPC chloride acts as a modulator of lipoplex physicochemical properties. When combined with other functional lipids like DOTAP or DOPE, it allows formulation scientists to precisely tune parameters such as surface charge (zeta potential), particle size, and bilayer fluidity. This tunability is essential for optimizing the in vivo performance of DNA vaccines and gene therapies, where biodistribution and cellular uptake are highly formulation-dependent [3].

Application

Selection Property

Validation Focus

Phase-coexistence lipoplex engineering

High-Tm gel-phase anchor

Phase behavior (DSC), transfection endpoint

Controlled-release carrier design

Saturated-chain gel-phase bilayer

Release kinetics, membrane permeability assays

Biodegradable cationic adjuvant research

Ester-linked, PLA₂-metabolizable lipid

Cytotoxicity and metabolic stability profiling

Lipid-DNA biophysical characterization

Interdigitated gel phase with ordered DNA lattice

X-ray diffraction, phase behavior mapping

• [1] Zhang, Y., et al. (2015). Synthesis and preliminary investigations of the siRNA delivery potential of novel, single-chain rigid cationic carotenoid lipids. Molecules, 20(10), 18246-18263. View Source
• [2] Quesnot, N., et al. (2017). Efficient transfection of Xenobiotic Responsive Element-biosensor plasmid using diether lipid and phosphatidylcholine liposomes in differentiated HepaRG cells. International Journal of Pharmaceutics, 527(1-2), 112-122. View Source
• [3] de la Torre, L. G., et al. (2007). Development and characterization of non-viral vectors for DNA vaccine delivery. PhD Thesis, Universidade de São Paulo. View Source